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Compound of Interest

Compound Name: Caged ATP

Cat. No.: B1217765 Get Quote

For Immediate Implementation: This guide provides essential safety and logistical information

for researchers, scientists, and drug development professionals working with Caged ATP.

Adherence to these procedures is critical for ensuring laboratory safety and experimental

integrity.

Caged ATP, a photolabile derivative of adenosine triphosphate, is an invaluable tool for precise

spatial and temporal control over ATP-dependent processes in cellular and physiological

research. Its unique properties, however, necessitate specific handling, storage, and disposal

protocols to mitigate potential risks and ensure experimental success. This document outlines

the essential personal protective equipment (PPE), operational procedures, and disposal plans

for Caged ATP, establishing a foundation of safety and trust in your laboratory operations.

Personal Protective Equipment (PPE) and Essential
Safety
While a specific Safety Data Sheet (SDS) for Caged ATP is not readily available, the following

PPE and safety measures are mandated based on best practices for handling photosensitive

chemicals and nucleotide analogs. The SDS for Adenosine 5'-triphosphate (ATP) generally

classifies it as non-hazardous. However, the caging group and the photorelease process

introduce considerations that demand a cautious approach.

Core PPE Requirements:
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Equipment Specification Purpose

Eye Protection
UV-blocking safety glasses or

goggles

Protects eyes from splashes of

Caged ATP solution and from

scattered UV light during

photolysis.

Hand Protection Nitrile gloves
Prevents skin contact with the

compound.

Body Protection Standard laboratory coat
Protects against accidental

spills.

Operational Safety:

Ventilation: Work in a well-ventilated area to avoid inhalation of any potential aerosols.

Light Sensitivity: Caged ATP is light-sensitive. All handling and preparation steps should be

performed in a darkened room or with the use of amber-colored tubes and containers to

prevent premature uncaging.[1] Covering solutions and samples with aluminum foil is also a

recommended practice.[1]

UV Light Source: The UV light source used for photolysis should be properly shielded to

prevent accidental exposure to the operator and other personnel.

Operational Plan: From Storage to Use
Proper handling from the moment of receipt to the point of experimental use is paramount for

maintaining the integrity of Caged ATP.

Storage and Preparation of Stock Solutions:
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Parameter Guideline Rationale

Storage Temperature Store at -20°C in a freezer.
Ensures long-term stability and

prevents degradation.

Storage Conditions
Store in a desiccated, light-

proof container.

Protects the compound from

moisture and premature

photolysis.

Stock Solution Solvent
Typically prepared in aqueous

buffers or DMSO.

Refer to the manufacturer's

instructions for the specific

product.

Stock Solution Storage
Aliquot and store at -20°C in

light-proof tubes.

Avoids repeated freeze-thaw

cycles and minimizes light

exposure.

Disposal Plan: Managing Caged ATP Waste
As a precautionary measure, all waste containing Caged ATP, its photolysis byproducts, and

contaminated materials should be treated as chemical waste.

Waste Segregation and Disposal:

Waste Type Disposal Procedure

Unused Caged ATP

Dispose of as chemical waste through your

institution's hazardous waste management

program.

Contaminated Labware (e.g., pipette tips, tubes)
Collect in a designated, clearly labeled chemical

waste container.

Aqueous Waste
Collect in a labeled chemical waste container.

Do not pour down the drain.

Always adhere to your local and institutional regulations for chemical waste disposal.
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Experimental Protocol: Photolysis of Caged ATP in
Muscle Fibers
This generalized protocol outlines the key steps for utilizing Caged ATP to study muscle

physiology. It is essential to adapt concentrations, timings, and specific parameters to your

experimental model and objectives.

1. Preparation of Skinned Muscle Fibers:

Isolate single muscle fibers from the tissue of interest (e.g., rabbit psoas muscle).
Chemically "skin" the fibers using a solution containing a mild detergent (e.g., Triton X-100)
to permeabilize the cell membrane, allowing for the diffusion of experimental solutions into
the fiber.

2. Mounting and Equilibration:

Mount the skinned fiber between a force transducer and a length controller.
Equilibrate the fiber in a relaxing solution that mimics the intracellular environment but lacks
ATP.

3. Incubation with Caged ATP:

Transfer the fiber to a rigor-inducing solution (no ATP) to ensure all myosin heads are
strongly bound to actin.
Introduce the Caged ATP solution to the fiber, allowing it to diffuse into the myofilament
lattice. The concentration of Caged ATP typically ranges from 1 to 10 mM. This step should
be performed in the dark.

4. Photolysis and Data Acquisition:

Position the UV light source (e.g., a frequency-doubled ruby laser or a high-intensity flash
lamp) to illuminate the muscle fiber.
Deliver a brief pulse of UV light (typically in the range of 347-360 nm) to photolyze the
Caged ATP, rapidly releasing ATP within the fiber.
Simultaneously record the physiological response, such as changes in muscle tension or
stiffness.

5. Post-Photolysis Analysis:
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Analyze the recorded data to determine the kinetics of ATP-induced processes, such as
cross-bridge detachment and force generation.

Visualizing Key Processes
To further clarify the operational and experimental workflows, the following diagrams have been

generated using the Graphviz DOT language.
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Caption: Workflow for the safe handling of Caged ATP.
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Caption: Experimental workflow for Caged ATP in muscle fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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